Cas no 142309-48-6 (1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-)
142309-48-6 structure
Product Name:1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-
CAS No:142309-48-6
MF:C11H12O4
MW:208.210583686829
CID:211304
PubChem ID:178651
Update Time:2025-04-19
1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-
- 4-(hydroxymethyl)-7-methoxy-6-methyl-3H-2-benzofuran-1-one
- DTXSID40162015
- 4-(hydroxymethyl)-7-methoxy-6-methyl-1(3 h )-isobenzofuranone
- Convolvulol
- CHEBI:205312
- 3H-2-Benzofuran-1-one, 4-(hydroxymethyl)-7-methoxy-6-methyl-
- 142309-48-6
- SCHEMBL9727047
- 4-(hydroxymethyl)-7-methoxy-6-methyl-3H-2-benzouran-1-one
-
- Inchi: 1S/C11H12O4/c1-6-3-7(4-12)8-5-15-11(13)9(8)10(6)14-2/h3,12H,4-5H2,1-2H3
- InChI Key: UDWHIWCQHVZCBO-UHFFFAOYSA-N
- SMILES: O1C(C2C(=C(C)C=C(CO)C=2C1)OC)=O
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 463.9°Cat760mmHg
- Flash Point: 188.7°C
- Refractive Index: 1.582
- PSA: 55.76
1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
142309-48-6 (1(3H)-Isobenzofuranone,4-(hydroxymethyl)-7-methoxy-6-methyl-) Related Products
- 2524-37-0(ethyl 2,4-dihydroxy-6-methyl-benzoate)
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- 14160-70-4(Ethyl 5-ethoxy-2-hydroxybenzoate)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
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- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
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